METHYL PHENYL DISULFIDE
METHYL PHENYL DISULFIDE
Methyl phenyl disulfide, also known as disulfide, methyl phenyl or fema 3872, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Methyl phenyl disulfide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, methyl phenyl disulfide is primarily located in the membrane (predicted from logP). Methyl phenyl disulfide is a pungent, radish, and turnup tasting compound that can be found in beverages, cocoa and cocoa products, and herbs and spices. This makes methyl phenyl disulfide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
14173-25-2
VCID:
VC0081605
InChI:
InChI=1S/C7H8S2/c1-8-9-7-5-3-2-4-6-7/h2-6H,1H3
SMILES:
CSSC1=CC=CC=C1
Molecular Formula:
C7H8S2
Molecular Weight:
156.3 g/mol
METHYL PHENYL DISULFIDE
CAS No.: 14173-25-2
Main Products
VCID: VC0081605
Molecular Formula: C7H8S2
Molecular Weight: 156.3 g/mol
CAS No. | 14173-25-2 |
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Product Name | METHYL PHENYL DISULFIDE |
Molecular Formula | C7H8S2 |
Molecular Weight | 156.3 g/mol |
IUPAC Name | (methyldisulfanyl)benzene |
Standard InChI | InChI=1S/C7H8S2/c1-8-9-7-5-3-2-4-6-7/h2-6H,1H3 |
Standard InChIKey | LMSQHVXHZCNJEP-UHFFFAOYSA-N |
SMILES | CSSC1=CC=CC=C1 |
Canonical SMILES | CSSC1=CC=CC=C1 |
Density | 1.145-1.150 |
Physical Description | pale yellow liquid with powerful odou |
Description | Methyl phenyl disulfide, also known as disulfide, methyl phenyl or fema 3872, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Methyl phenyl disulfide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, methyl phenyl disulfide is primarily located in the membrane (predicted from logP). Methyl phenyl disulfide is a pungent, radish, and turnup tasting compound that can be found in beverages, cocoa and cocoa products, and herbs and spices. This makes methyl phenyl disulfide a potential biomarker for the consumption of these food products. |
Solubility | insoluble in water; soluble in alcohol |
PubChem Compound | 84234 |
Last Modified | Nov 11 2021 |
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